Cas no 1002310-51-1 ((6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine)

• Product Name: (6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
• CAS No: 1002310-51-1
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• MDL: MFCD26382385
• CID: 2119636
• PubChem ID: 67501979
• Update Time: 2025-06-20

(6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
• {6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine
• YPHJBEMWJNBPJH-UHFFFAOYSA-N
• (6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine

• MDL： MFCD26382385
• Inchi： 1S/C12H11N5/c13-8-12-15-14-11-7-6-10(16-17(11)12)9-4-2-1-3-5-9/h1-7H,8,13H2
• InChI Key： YPHJBEMWJNBPJH-UHFFFAOYSA-N
• SMILES： N12C(CN)=NN=C1C=CC(C1C=CC=CC=1)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 69.1

Additional information on (6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine

Introduction to (6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine and Its Significance in Modern Chemical Research

Compound with the CAS number 1002310-51-1 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound is formally known as (6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine, a complex heterocyclic structure that combines elements of several key pharmacophores. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and its emerging role in contemporary research.

The molecular framework of this compound is characterized by the presence of a phenyl ring, a [1,2,4]triazolo[4,3-b]pyridazine core, and an amine functional group at the 3-position. The [1,2,4]triazolo[4,3-b]pyridazine moiety is particularly noteworthy due to its potential biological activity. This scaffold has been extensively studied for its ability to interact with various biological targets, making it a valuable candidate for drug discovery efforts.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate multiple nitrogen-containing rings. These structures often exhibit unique physicochemical properties and biological activities that make them attractive for therapeutic applications. The presence of the phenyl ring in (6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine further enhances its potential by providing additional sites for interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new pharmaceuticals. The [1,2,4]triazolo[4,3-b]pyridazine core has been shown to possess antimicrobial and anti-inflammatory properties in several preclinical studies. These findings have prompted researchers to explore its derivatives as candidates for treating various inflammatory and infectious diseases.

The amine functional group at the 3-position of the molecule also plays a crucial role in determining its biological activity. Amines are well-known pharmacophores that can interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature makes (6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine a promising candidate for further optimization to enhance its binding affinity and selectivity.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques such as docking studies and quantum mechanical calculations, scientists have been able to identify key structural features that contribute to the biological activity of this compound. These insights have guided the design of novel derivatives with improved properties.

The synthesis of (6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine presents both challenges and opportunities for synthetic chemists. The construction of the [1,2,4]triazolo[4,3-b]pyridazine core requires multi-step synthetic strategies that often involve sophisticated reaction conditions and reagents. However, recent developments in synthetic methodology have made it possible to access these complex structures in a more efficient and scalable manner.

In conclusion, compound CAS number 1002310-51-1, specifically (6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine, represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of novel therapeutics.